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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbenzaldehyde

Cat. No.: B106927 Get Quote

An In-depth Technical Guide to 4-Hydroxy-3-methylbenzaldehyde

Introduction
4-Hydroxy-3-methylbenzaldehyde, also known as 3-methyl-p-hydroxybenzaldehyde, is an

organic compound belonging to the hydroxybenzaldehyde family.[1][2] It is characterized by a

benzene ring substituted with a formyl group (-CHO), a hydroxyl group (-OH), and a methyl

group (-CH3). This compound serves as a valuable building block in organic synthesis and has

garnered interest for its biological activities.[3][4][5] This document provides a comprehensive

overview of its chemical structure, properties, synthesis, and known biological functions,

tailored for researchers and professionals in drug development and chemical sciences.

Chemical Structure and Identification
The molecular structure of 4-Hydroxy-3-methylbenzaldehyde consists of a benzaldehyde

core with hydroxyl and methyl substituents at the C4 and C3 positions, respectively.
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Workflow for Reimer-Tiemann Synthesis

1. Mix o-cresol, NaOH(aq), and Ethanol

2. Heat mixture to 60°C

Dissolution

3. Add Chloroform dropwise

Initiation

4. Stir for 1 hour

Reaction

5. Evaporate Ethanol

Work-up

6. Neutralize with HCl (pH 2-3)

7. Extract with Ethyl Acetate (3x)

8. Dry organic phase with Na₂SO₄

9. Purify via Column Chromatography

Isolation

Product: 4-Hydroxy-3-methylbenzaldehyde

Final Product
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Proposed Fungicidal Mechanism of Action

4-Hydroxy-3-
methylbenzaldehyde

Fungal Mitochondria
(e.g., C. neoformans)

Targets

Inhibition of
Mitochondrial Functions

Disruption of Fatty
Acid Synthesis

Fungal Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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